Cas no 851094-88-7 (N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 851094-88-7
• MF: C₁₆H₁₁N₃O₆
• MW: 341.275043725967
• CID: 6359838
• PubChem ID: 4089604
• Update Time: 2025-10-28

N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide
• N-(5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl)-2-oxo-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-2-oxo-
• 851094-88-7
• SR-01000007541-1
• F0608-0184
• N-[5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl]-2-oxo-2H-chromene-3-carboxamide
• AB00669040-01
• SR-01000007541
• N-[5-(2,3-dihydro-1,4-dioxin-5-yl)-1,3,4-oxadiazol-2-yl]-2-oxochromene-3-carboxamide
• AKOS024586544

• Inchi： 1S/C16H11N3O6/c20-13(10-7-9-3-1-2-4-11(9)24-15(10)21)17-16-19-18-14(25-16)12-8-22-5-6-23-12/h1-4,7-8H,5-6H2,(H,17,19,20)
• InChI Key： UQMWHEZCZYQYHA-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NC1=NN=C(C2=COCCO2)O1)=O

Computed Properties

• Exact Mass: 341.06478508g/mol
• Monoisotopic Mass: 341.06478508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.569±0.06 g/cm3(Predicted)
• pka: 9.26±0.20(Predicted)

Additional information on N-5-(5,6-dihydro-1,4-dioxin-2-yl)-1,3,4-oxadiazol-2-yl-2-oxo-2H-chromene-3-carboxamide

N-CAS No 851094-88-7: A Comprehensive Overview of N-5-(5,6-Dihydro-1,4-Dioxin-2-Yl)-1,3,4-Oxadiazol-2-Yl

The compound with CAS No 851094-88-7, known as N-CAS No 851094 or N-CAS 851094, is a highly specialized organic compound with the full name N-CAS No 851094: N-N-(5-(5,6-dihydroxydioxinyl)-oxadiazolyl)-chromene carboxamide. This compound belongs to the class of heterocyclic compounds and has garnered significant attention in recent years due to its unique structural properties and potential applications in drug design and material science.

The molecular structure of N-CAS No 851094 is characterized by a chromene moiety fused with an oxadiazole ring system. The chromene component (a benzopyran derivative) contributes to the compound's aromatic stability and potential for conjugation, while the oxadiazole ring introduces electron-withdrawing effects that can modulate the compound's electronic properties. The presence of a dihydrodioxin substituent further enhances the molecule's versatility by introducing additional functional groups that can participate in hydrogen bonding or other non-covalent interactions.

Recent studies have highlighted the potential of N-CAS No 851094 as a candidate for drug delivery systems due to its ability to form stable complexes with various biomolecules. For instance, researchers have explored its use as a carrier for anti-cancer drugs, leveraging its ability to encapsulate hydrophobic molecules within its hydrophobic pockets. This property makes it an attractive option for developing targeted drug delivery systems that can improve therapeutic efficacy while minimizing side effects.

In addition to its pharmaceutical applications, N-CAS No 851094 has also been investigated for its role in optoelectronic materials. Its unique electronic structure allows it to exhibit strong fluorescence under UV light, making it a promising candidate for applications in organic light-emitting diodes (OLEDs) and sensors. Recent advancements in synthetic methodologies have enabled the large-scale production of this compound with high purity and consistency, further enhancing its commercial viability.

The synthesis of N-CAS No 851094 involves a multi-step process that typically begins with the preparation of the chromene derivative followed by coupling reactions to introduce the oxadiazole and dihydrodioxin substituents. The reaction conditions are carefully optimized to ensure high yields and selectivity, often involving transition metal catalysts such as palladium or copper complexes.

One of the most exciting developments in this field is the discovery of N-CAS No 851094's ability to self-assemble into nanofibers under specific conditions. These nanofibers exhibit excellent mechanical strength and biocompatibility, making them ideal candidates for tissue engineering applications. Researchers have demonstrated their potential as scaffolds for regenerating damaged tissues such as cartilage and skin.

Furthermore, N-CAS No 851094 has shown promise in catalytic applications due to its ability to act as a Lewis acid catalyst in various organic transformations. Its unique coordination environment allows it to facilitate reactions such as cycloadditions and aldol condensations with high efficiency and selectivity.

In conclusion, N-CAS No 851094 is a versatile compound with a wide range of potential applications across multiple fields. Its unique structural features and functional groups make it an invaluable tool for researchers working in drug design, materials science, and catalysis. As ongoing research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.